N-benzyl-N-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine

• IUPAC Name: N-benzyl-N-[[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl]butan-1-amine
• InChI: InChI=1S/C21H25N3O2/c1-2-3-14-24(15-18-10-6-4-7-11-18)16-21-22-20(23-26-21)17-25-19-12-8-5-9-13-19/h4-13H,2-3,14-17H2,1H3
• InChI Key: LLNHRHQDNZEZLA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)CC2=NC(=NO2)COC3=CC=CC=C3
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

N-benzyl-N-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-1-butanamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications as a research tool. This compound is commonly referred to as Bn-DPF and is used as a fluorescent probe for the detection of protein-protein interactions.

Mechanism of Action

Bn-DPF works by binding to specific proteins and causing them to fluoresce when exposed to light of a specific wavelength. This allows researchers to visualize protein-protein interactions in real-time.
Biochemical and Physiological Effects:
Bn-DPF is not known to have any significant biochemical or physiological effects on cells or organisms. It is primarily used as a research tool and is not intended for therapeutic use.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Bn-DPF in lab experiments is its high sensitivity and specificity for detecting protein-protein interactions. However, there are also limitations to its use, including the need for specialized equipment to visualize fluorescence and the potential for non-specific binding to other cellular components.

Future Directions

There are several potential future directions for research involving Bn-DPF. One area of interest is the development of new fluorescent probes based on the structure of Bn-DPF that may have improved sensitivity and specificity for detecting protein-protein interactions. Additionally, there is potential for the use of Bn-DPF in drug discovery and development, as it may be useful for identifying new drug targets and evaluating the efficacy of potential drug candidates.

Synthesis Methods

The synthesis of Bn-DPF involves a multi-step process that begins with the reaction of 3-(phenoxymethyl)-1,2,4-oxadiazole-5-carboxylic acid with benzylamine. This reaction produces the intermediate benzyl 3-(phenoxymethyl)-1,2,4-oxadiazole-5-carboxylate, which is then reacted with 1-bromobutane to produce the final product, Bn-DPF.

Scientific Research Applications

Bn-DPF has been used extensively in scientific research as a fluorescent probe for the detection of protein-protein interactions. This compound is particularly useful for studying protein interactions in live cells, as it can be easily visualized using fluorescence microscopy.